![molecular formula C10H6ClFN2O B162897 6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one CAS No. 138651-12-4](/img/structure/B162897.png)
6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CP-724714 and is a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.
Mechanism of Action
The mechanism of action of 6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one involves the inhibition of the EGFR tyrosine kinase. This kinase is involved in the regulation of cell growth and division, and its overexpression has been linked to the development and progression of cancer. By inhibiting this kinase, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibition of the EGFR tyrosine kinase. This inhibition can lead to the suppression of cell growth and division, as well as the induction of apoptosis (programmed cell death) in cancer cells. In addition, this compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of diseases such as inflammatory bowel disease and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one for lab experiments is its potent inhibition of the EGFR tyrosine kinase. This makes it a valuable tool for studying the role of this kinase in cancer and other diseases. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one. One area of research is the development of more potent and selective inhibitors of the EGFR tyrosine kinase. Another area of research is the investigation of the potential use of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, the use of this compound in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis, may also be an area of future research.
Synthesis Methods
The synthesis of 6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one involves the reaction of 4-fluoroaniline with 2-chloro-5-nitropyridine, followed by reduction of the resulting nitro compound using palladium on carbon and hydrogen gas. The final product is obtained by treating the resulting amine with acetic anhydride in the presence of a base.
Scientific Research Applications
6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one has been extensively studied for its potential applications in scientific research. This compound has been shown to inhibit the growth of cancer cells by targeting the EGFR tyrosine kinase. It has also been studied for its potential use in the treatment of other diseases such as inflammatory bowel disease and rheumatoid arthritis.
properties
CAS RN |
138651-12-4 |
---|---|
Molecular Formula |
C10H6ClFN2O |
Molecular Weight |
224.62 g/mol |
IUPAC Name |
6-chloro-3-(4-fluorophenyl)-1H-pyridazin-4-one |
InChI |
InChI=1S/C10H6ClFN2O/c11-9-5-8(15)10(14-13-9)6-1-3-7(12)4-2-6/h1-5H,(H,13,15) |
InChI Key |
PUJTZWDUPVKIMN-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=NNC(=CC2=O)Cl)F |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC(=CC2=O)Cl)F |
synonyms |
6-CHLORO-3-(4-FLUOROPHENYL)-4-PYRIDAZINOL |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.